[3-[(E)-2-cyano-3-(2,5-dimethylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate

• IUPAC Name: [3-[(E)-2-cyano-3-(2,5-dimethylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
• InChI: InChI=1S/C29H22N2O3/c1-19-13-14-20(2)27(15-19)31-28(32)23(18-30)16-21-7-5-10-24(17-21)34-29(33)26-12-6-9-22-8-3-4-11-25(22)26/h3-17H,1-2H3,(H,31,32)/b23-16+
• InChI Key: UCBVYCRQXKTORP-XQNSMLJCSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=CC2=CC(=CC=C2)OC(=O)C3=CC=CC4=CC=CC=C43)C#N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)/C(=C/C2=CC(=CC=C2)OC(=O)C3=CC=CC4=CC=CC=C43)/C#N
• Molecular Formula: C29H22N2O3
• Molecular Weight: 446.5 g/mol

Description

“[3-[(E)-2-cyano-3-(2,5-dimethylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate” is a complex organic compound. It contains several functional groups, including a cyano group (-CN), an anilino group (aniline derivative), a carboxylate ester group, and aromatic rings.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The exact structure would depend on the specific locations and orientations of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the cyano group might undergo reactions to form amines, carboxylic acids, or other derivatives. The aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups might increase its solubility in polar solvents.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This might include investigating its reactivity, studying its physical properties, or exploring its potential uses in various fields.